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A significant topic in the history of chemistry involves fulminic acid and its isomer, cyanic acid.

In the 19th century, the discovery that these two distinct substances possessed the same

elemental composition (HCNO) was a pivotal moment. It challenged the prevailing theory that a

chemical compound was uniquely defined by its elemental formula.

Justus von Liebig was studying cyanic acid.

Friedrich Wöhler was investigating fulminic acid.

Their correspondence and the eventual realization that two different compounds could share

the same formula helped to establish the concept of isomerism, a cornerstone of modern

structural chemistry. This principle states that the arrangement and bonding of atoms within a

molecule, not just their numbers, determine the molecule's properties.

The Instability of Fulminic Acid
The extreme instability of fulminic acid and its salts (fulminates) is due to their molecular

structure. The molecule contains a weak nitrogen-oxygen single bond and a high positive

formal charge on the nitrogen atom, making it highly energetic and prone to explosive

decomposition. The decomposition reaction releases a large amount of energy in the form of

gas and heat very rapidly.

H-C≡N⁺-O⁻
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This inherent instability is why fulminates, such as mercury(II) fulminate, were historically used

as primary explosives in blasting caps and primers to initiate the detonation of more stable

secondary explosives. However, due to their extreme sensitivity to shock, friction, and heat,

they have largely been replaced by safer alternatives in modern applications.

General Safety Principles for Handling Energetic
Materials
The handling of any potentially explosive compound is governed by strict safety protocols.

These are not specific instructions but universal principles in chemical safety:

Minimization: Always work with the smallest possible quantities of material.

Isolation: Experiments are conducted in specialized fume hoods, often behind blast shields.

Remote handling equipment is frequently used.

Personal Protective Equipment (PPE): This includes, but is not limited to, face shields, safety

glasses, and specialized blast-resistant lab coats.

Controlled Environment: Strict control over temperature, pressure, and the absence of

ignition sources (like static electricity or friction) is critical.

Contingency Planning: Researchers must have detailed plans for quenching reactions and

handling accidental detonations or spills.

If you are a researcher interested in the chemistry of high-energy materials, I recommend

consulting specialized textbooks on the subject and seeking guidance from experienced

chemists in this field. Direct experimentation without extensive prior training and institutional

safety oversight is extremely dangerous.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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